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Cat. No.: B15706067

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for the effective administration of Tiamulin in poultry drinking water systems.

Troubleshooting Guides
Issue 1: Reduced Water Intake in Poultry

Question: We observed a significant decrease in water consumption after introducing

Tiamulin-medicated water. What could be the cause and how can we mitigate this?

Answer: Reduced water intake is a known concentration-dependent effect of Tiamulin

administration.[1][2][3][4] Higher concentrations of Tiamulin can lead to a decrease in water

consumption, which can be more pronounced in turkeys than in chickens.[1][2][3] It is crucial

to monitor water intake frequently, especially in hot weather.[1][2][3]

Mitigation Strategies:

Troubleshooting & Optimization
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Ensure the concentration of Tiamulin does not exceed recommended levels. For

chickens, a concentration of 500 mg of Tiamulin hydrogen fumarate in 4 liters of water

may reduce intake by approximately 10%, while 500 mg in 2 liters can cause a 15%

reduction.[1][2][3]

For turkeys, it is recommended not to exceed a concentration of 500 mg of Tiamulin

hydrogen fumarate in 2 liters of drinking water due to a more marked reduction in water

intake (approximately 20%).[1][2][3]

To ensure correct dosage, accurately determine the body weight of the birds and adjust

the Tiamulin concentration based on their clinical condition and water intake.[1][5][6][7]

Issue 2: Precipitation or Cloudiness in Medicated Water

Question: The Tiamulin solution we prepared has become cloudy and appears to have

precipitated. What could be the reason for this?

Answer: Tiamulin solubility can be affected by water quality, particularly pH and the presence

of certain minerals. Tiamulin optimally dissolves in acidic drinking water.[8] Hard water with

high concentrations of minerals like iron, manganese, calcium, and magnesium can lead to

the formation of less absorbable complexes, causing precipitation.[8][9][10]

Troubleshooting Steps:

Check the pH of your water source. If the water is alkaline, consider adjusting the pH to

a more acidic level.[8]

Avoid using hard water for preparing Tiamulin solutions.[9]

The stability of Tiamulin in drinking water can also be affected by disinfectants like

sodium hypochlorite.[11]

Always prepare fresh solutions of Tiamulin-medicated drinking water daily and discard

any remaining water from the previous day.[1][5][6][7]

Issue 3: Suspected Drug Interaction and Adverse Effects

Troubleshooting & Optimization
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Question: Our poultry are showing signs of toxicity (e.g., severe growth depression, ataxia,

paralysis) after being treated with Tiamulin. We are also using a coccidiostat in the feed.

Could there be an interaction?

Answer: Yes, Tiamulin has a well-documented and potentially fatal interaction with certain

ionophore anticoccidials.[5][12][13][14] Animals should not receive feeds containing

monensin, salinomycin, or narasin during or for at least 7 days before or after treatment with

Tiamulin.[2][5] This interaction is due to Tiamulin inhibiting the metabolism of these

ionophores in the liver, leading to toxic levels.[12][14]

Immediate Actions:

Immediately stop the administration of both the Tiamulin-medicated water and the

ionophore-contaminated feed.[5]

Replace the contaminated feed with fresh feed that does not contain the interacting

anticoccidials.[5]

Prevention:

Always review the full list of feed additives before starting Tiamulin treatment.

Be aware that while interactions with maduramicin and semduramicin may be milder

(temporary growth depression), they can still occur.[5][12][14][15] Lasalocid appears to

be compatible with Tiamulin.[5][12][14][15]

Frequently Asked Questions (FAQs)
Dosage and Administration

Q1: How should Tiamulin solutions be prepared for administration in drinking water?

A1: When preparing large volumes, first create a concentrated stock solution and then

dilute it to the final required concentration.[5][6][7] Use suitably calibrated equipment to

ensure accurate dosing.[5][6][7] The product is soluble and stable in water with a

temperature of at least 4°C.[5][6]

Q2: How often should medicated water be replaced?
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A2: Fresh solutions of Tiamulin-medicated drinking water should be made daily. Any

medicated water remaining from the previous day should be discarded.[1][5][6][7]

Q3: How is the correct dosage of Tiamulin calculated?

A3: To ensure a correct dosage, the body weight of the animals should be determined as

accurately as possible to avoid underdosing.[5][6][7] The intake of medicated water

depends on the clinical condition of the animals, and the concentration of Tiamulin should

be adjusted accordingly.[5][6][7]

Compatibility and Interactions

Q4: Can Tiamulin be used with other antibiotics?

A4: Tiamulin has been shown to have enhanced activity when administered with

tetracyclines.[12][14]

Q5: Are there any known incompatibilities with feed additives other than ionophores?

A5: The most significant and dangerous interactions are with ionophore anticoccidials.

Always consult with a veterinarian regarding all feed additives and concurrent

medications.

Stability and Storage

Q6: What is the stability of Tiamulin in drinking water?

A6: Tiamulin is soluble and stable in water at a temperature of at least 4°C.[5][6] However,

it is recommended to prepare fresh solutions daily.[5][6][7] Water pH and the presence of

disinfectants can affect stability.[8][11]

Data Presentation
Table 1: Tiamulin Dosage and Administration in Broilers
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Parameter Recommendation Source

Dosage
200.0 – 400.0 mg of

product/kg b.w.
[9]

(equal to about 125 - 200

g/100 L of drinking water)
[9]

Duration of Treatment 3-5 days [9]

Withdrawal Period (Meat) 2 days [9]

Table 2: Impact of Tiamulin Concentration on Water Intake

Species
Tiamulin Hydrogen
Fumarate
Concentration

Approximate
Reduction in Water
Intake

Source

Chickens
500 mg in 4 litres of

water
10% [1][2][3]

Chickens
500 mg in 2 litres of

water
15% [1][2][3]

Turkeys
500 mg in 2 litres of

water
20% [1][2][3]

Table 3: Tiamulin Interactions with Ionophore Anticoccidials
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Ionophore
Interaction with
Tiamulin

Clinical Signs Source

Monensin
Strong, potentially

fatal

Severe growth

depression, ataxia,

paralysis, death

[2][5][12][13][14]

Salinomycin
Strong, potentially

fatal

Severe growth

depression, ataxia,

paralysis, death

[2][5][12][13][14]

Narasin
Strong, potentially

fatal

Severe growth

depression, ataxia,

paralysis, death

[2][5][12][14]

Maduramicin Mild to moderate
Temporary growth

depression
[5][12][14][15]

Semduramicin Mild
Temporary growth

depression
[5][14][15]

Lasalocid Compatible
No apparent

interaction
[5][12][14][15]

Experimental Protocols
Protocol 1: Determination of Tiamulin Residues in Poultry Tissues by LC-MS/MS

Objective: To quantify the concentration of Tiamulin and its marker residue (8-α-

hydroxymutilin) in edible poultry tissues (muscle, liver, skin, and fat).

Methodology:

Sample Collection: Collect tissue samples from treated and control birds at specified time

points after the final Tiamulin administration.

Homogenization: Homogenize a known weight of each tissue sample.

Extraction:
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Add an appropriate extraction solvent (e.g., a mixture of acetone and tetrahydrofuran) to

the homogenized tissue.

Vortex and centrifuge the sample to separate the organic and aqueous layers.

Purification:

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle

stream of nitrogen.

Reconstitute the residue in a suitable solvent mixture for LC-MS/MS analysis.

LC-MS/MS Analysis:

Inject the prepared sample into a liquid chromatography-tandem mass spectrometry

(LC-MS/MS) system.

Use a suitable column and mobile phase gradient to achieve chromatographic

separation of Tiamulin and its metabolites.

Set the mass spectrometer to monitor for specific precursor and product ions of

Tiamulin and 8-α-hydroxymutilin for quantification.

Quantification:

Prepare a calibration curve using standard solutions of Tiamulin and 8-α-hydroxymutilin

of known concentrations.

Calculate the concentration of the analytes in the tissue samples by comparing their

peak areas to the calibration curve.

Visualizations
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Caption: Tiamulin and Ionophore Interaction Pathway.
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Caption: Tiamulin Administration Troubleshooting Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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